Cas no 1993875-48-1 (Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate)

Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmacologically active compounds. Its structure features a tert-butyl carbamate (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of both amino and ester functional groups allows for further derivatization, making it useful in medicinal chemistry and peptide synthesis. The 2-methylpiperidine core contributes to conformational rigidity, which can influence binding affinity in target molecules. This compound is typically employed in research settings for the development of novel bioactive molecules, offering synthetic flexibility and reliable reactivity.
Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate structure
1993875-48-1 structure
Product Name:Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate
CAS No:1993875-48-1
MF:C14H26N2O4
MW:286.367244243622
CID:5783120
PubChem ID:165861219
Update Time:2025-06-08

Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-1284281
    • tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate
    • 1993875-48-1
    • Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate
    • Inchi: 1S/C14H26N2O4/c1-10-14(15,9-11(17)19-5)7-6-8-16(10)12(18)20-13(2,3)4/h10H,6-9,15H2,1-5H3
    • InChI Key: MARCMFIWQFURAB-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(CC(=O)OC)(C1C)N)=O

Computed Properties

  • Exact Mass: 286.18925731g/mol
  • Monoisotopic Mass: 286.18925731g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 81.9Ų

Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate Pricemore >>

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Additional information on Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate

Introduction to Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate (CAS No. 1993875-48-1)

Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate, with the CAS number 1993875-48-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class, which is well-known for its diverse biological activities and applications in drug design. The unique structure of Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate makes it a promising candidate for further investigation in various therapeutic areas.

The molecular structure of this compound features a piperidine ring substituted with a tert-butyl group, an amino group, and a 2-methoxy-2-oxoethyl side chain. This arrangement contributes to its potential pharmacological properties, making it an intriguing subject for medicinal chemists. The presence of the amino group and the oxygen-containing side chain suggests that this compound may exhibit interactions with biological targets, such as enzymes and receptors, which are crucial for drug efficacy.

In recent years, there has been a growing interest in the development of novel piperidine derivatives due to their broad spectrum of biological activities. Piperidine-based compounds have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. The specific modifications in the structure of Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate are designed to enhance its binding affinity and selectivity towards target proteins.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The tert-butyl group provides steric hindrance, which can improve the compound's solubility and metabolic stability. Additionally, the 2-methoxy-2-oxoethyl side chain introduces polarity and hydrogen bonding capabilities, which are essential for effective interactions with biological targets. These features make Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of piperidine derivatives in the treatment of various diseases. For instance, piperidine-based compounds have shown promise in the development of antiviral drugs due to their ability to inhibit viral proteases and polymerases. Similarly, these derivatives have been explored for their potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique structural features of Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate suggest that it may have similar therapeutic applications.

The synthesis of Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)-2-methylpiperidine-1-carboxylate involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the desired molecular framework. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound's structure.

In conclusion, Tert-butyl 3-amino-3-(2-methoxy-2-oxyethyl)-2-methylpiperidine-1-carboxylate (CAS No. 1993875-48) is a structurally complex and pharmacologically interesting compound with significant potential in drug development. Its unique chemical properties make it a valuable candidate for further research in various therapeutic areas. As our understanding of biological targets continues to evolve, compounds like this one will play a crucial role in the discovery of novel treatments for human diseases.

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